Cas no 599-66-6 (4,4'-Ditolyl Sulfone)

4,4'-Ditolyl Sulfone structure

Product Name:4,4'-Ditolyl Sulfone

CAS No:599-66-6

Molecular Formula:C₁₄H₁₄O₂S

Molecular Weight:246.3248

MDL:MFCD00041332

CID:82659

PubChem ID:24864451

4,4'-Ditolyl Sulfone Properties

Names and Identifiers

- Di-p-tolyl sulfone
- p-Tolyl sulfone
- di-p-tolyl sulphone
- 1-methyl-4-(4-methylphenyl)sulfonylbenzene
- 1,1'-sulfonylbis(4-methylbenzene)
- 4,4-bis-benzenesulfonyl methane
- 4,4'-dimethyl diphenyl sulfone
- 4,4'-dimethyldiphenyl sulphone
- 4,4'-Ditolyl sulfone
- 4,4'-sulfonylbis(methylbenzene)
- Bis(4-methylphenyl) sulfone
- p,p'-Ditolyl sulfone
- p-tolyl sulfone(8ci)
- SO2(p-tolyl)2
- Sulfone,di-p-tolyl
- Bis(p-tolyl) sulfone
- NSC 208
- Sulfone, di-p-tolyl
- benzene, 1,1'-sulfonylbis[4-methyl-
- 4,4'-Dimethyldiphenylsulfone
- 4,4-Sulfonylbis(methylbenzene)
- Benzene, 1,1'-sulfonylbis(4-methyl-
- Benzene,1,1'-sulfonylbis[4-methyl-
- AI3
- Bis(4-tolyl) sulfone
- UNII-MMK3ZM7GGJ
- HMS1522M11
- CS-W012691
- DTXSID5060518
- AKOS003239393
- AS-56974
- D70245
- NSC-208
- MMK3ZM7GGJ
- IDI1_031209
- 1-methyl-4-(4-methylbenzenesulfonyl)benzene
- 4,4'-Dimethyldiphenyl sulfone
- SY256983
- Di-p-tolyl sulfone, 99%
- CBDivE_012632
- Oprea1_167820
- Benzene, 1,1'-sulfonylbis(4-methyl-)
- AI3-32580
- 1,1'-Sulfonylbis[4-methylbenzene]
- InChI=1/C14H14O2S/c1-11-3-7-13(8-4-11)17(15,16)14-9-5-12(2)6-10-14/h3-10H,1-2H
- NCGC00177373-01
- Bis(p-methylphenyl) sulfone
- Maybridge4_000627
- NSC208
- SCHEMBL170033
- Tolyl sulfone, p-
- WEAYCYAIVOIUMG-UHFFFAOYSA-N
- 1-Methyl-4-[(4-methylphenyl)sulfonyl]benzene #
- SMR000140147
- EINECS 209-969-6
- MFCD00041332
- AMY22341
- 599-66-6
- Benzene,1'-sulfonylbis[4-methyl-
- MLS000532709
- HMS2469J14
- Cambridge id 5137156
- 1-methyl-4-(p-tolylsulfonyl)benzene
- BRD-K56114876-001-01-6
- NS00020213
- CHEMBL220009
- 4,4'Dimethyldiphenylsulfone
- Bis(4methylphenyl) sulfone
- pTolyl sulfone (8CI)
- Diptolyl sulphone
- pTolyl sulfone
- 4,4'Ditolyl sulfone
- Bis(4methylphenyl) sulphone
- DTXCID7042722
- Benzene, 1,1'sulfonylbis(4methyl
- p,p'Ditolyl sulfone
- DB-243454
- STL186166
- Sulfone, diptolyl
- +Expand
- MDL： MFCD00041332
- InChIKey： WEAYCYAIVOIUMG-UHFFFAOYSA-N
- Inchi： 1S/C14H14O2S/c1-11-3-7-13(8-4-11)17(15,16)14-9-5-12(2)6-10-14/h3-10H,1-2H3
- SMILES： S(C1C([H])=C([H])C(C([H])([H])[H])=C([H])C=1[H])(C1C([H])=C([H])C(C([H])([H])[H])=C([H])C=1[H])(=O)=O

Computed Properties

Exact Mass: 246.07100
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 2
Rotatable Bond Count: 2
Monoisotopic Mass: 246.07145
Heavy Atom Count: 17
Complexity: 298
Isotope Atom Count: 0
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Covalently-Bonded Unit Count: 1
XLogP3: 3.4
Tautomer Count: nothing
Surface Charge: 0
Topological Polar Surface Area: 42.5

Experimental Properties

LogP: 4.21700
PSA: 42.52000
Refractive Index: 1.5200 (estimate)
Boiling Point: 359.33°C (rough estimate)
Melting Point: 158-160 °C (lit.)
Flash Point: 233.0±17.5 °C
Solubility: Almost insoluble (0.027 g/l) (25 º C),
Color/Form: Not available
Solubility: Not available
Density: 1.171±0.06 g/cm3 (20 ºC 760 Torr),

4,4'-Ditolyl Sulfone Security Information

WGK Germany：3
Safety Instruction： S22; S24/25
Hazardous Material transportation number：NONH for all modes of transport
Hazard Statement： H303 may be harmful by ingestion +h313 may be harmful by skin contact +h333 may be harmful by inhalation
Warning Statement： P264 wash thoroughly after treatment
p280 wear protective gloves / protective clothing / wear protective eye masks / wear protective masks
p305 if in eyes
p351 rinse carefully with water for a few minutes
p338 remove contact lenses (if any) and easy to operate, continue rinsing
p337 if eye irritation persists
p313 get medical advice / care
Storage Condition：Store at 4 ° C, better storage at -4 ° C
Signal Word：warning
TSCA：Yes

4,4'-Ditolyl Sulfone Customs Data

HS CODE：2904100000
Customs Data：

China Customs Code:
2904100000

Overview:

2904100000 Derivatives containing only sulfo groups and their salts and ethyl esters.Regulatory conditions:nothing.VAT:17.0%.Tax refund rate:9.0%.MFN tariff:5.5%.general tariff:30.0%

Declaration elements:

Product Name, component content, use to

Summary:

2904100000 derivatives containing only sulpho groups, their salts and ethyl esters.Supervision conditions:None.VAT:17.0%.Tax rebate rate:9.0%.MFN tariff:5.5%.General tariff:30.0%

4,4'-Ditolyl Sulfone Price

Enterprise	No.	Product Name	Cas No.	Purity	Specification	Price	Update Time
1PlusChem	1P003Q79-5g	Di-p-tolyl sulfone	599-66-6	98%	5g	$15.00	2024-04-22
A2B Chem LLC	AB73125-5g	Di-p-tolyl sulfone	599-66-6	98%	5g	$14.00	2024-04-19
Aaron	AR003QFL-1g	Di-p-tolyl sulfone	599-66-6	98%	1g	$6.00
abcr	AB109297-5 g	Di-p-tolyl sulfone, 98%; .	599-66-6	98%	5g	€88.30	2023-01-31
Alichem	A019089311-100g	4,4'-Sulfonylbis(methylbenzene)	599-66-6	95%	100g	$547.82	2023-09-01
Ambeed	A165108-5g	4,4-Sulfonylbis(methylbenzene)	599-66-6	98%	5g	$18.0	2024-05-31
Cooke Chemical	A3275612-5G	Di-p-tolyl sulfone	599-66-6	99%	5g	RMB 93.60	2023-09-07
Crysdot LLC	CD12057074-100g	4,4'-Sulfonylbis(methylbenzene)	599-66-6	95+%	100g	$559	2024-07-24
eNovation Chemicals LLC	D756103-100g	Di-p-tolyl sulfone	599-66-6	98+%	100g	$265	2022-10-17
TRC	D599660-500mg	4,4'-Ditolyl Sulfone	599-66-6		500mg	$64.00	2023-05-18